Cas no 1807093-92-0 (Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1807093-92-0
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875957
• Update Time: 2025-06-11

Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-8(15)3-5-2-7(9(11)12)14-10(16)6(5)4-13/h2,9H,3H2,1H3,(H,14,16)
• InChI Key： HSUNFNZNOWEXPI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(N1)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate

Comprehensive Overview of Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1807093-92-0)

Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1807093-92-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the cyano and hydroxyl functional groups, contribute to its versatility in chemical transformations, making it a valuable asset in modern synthetic chemistry.

The growing interest in fluorinated compounds and their applications in drug discovery has positioned Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate as a compound of high relevance. Researchers are particularly intrigued by its potential to enhance the metabolic stability and bioavailability of therapeutic agents. The incorporation of difluoromethyl groups into pharmaceutical scaffolds is a trending topic, as evidenced by the increasing number of publications and patents in this area. This compound’s role in the development of next-generation agrochemicals is also noteworthy, given the demand for environmentally friendly and efficient crop protection solutions.

From a synthetic perspective, Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate offers a robust platform for further functionalization. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxyl) groups on the pyridine ring allows for selective modifications, enabling chemists to tailor the compound for specific applications. Recent studies have highlighted its utility in cross-coupling reactions and heterocyclic synthesis, which are pivotal in the construction of complex molecular architectures.

The compound’s CAS No. 1807093-92-0 serves as a unique identifier, facilitating its traceability in regulatory and commercial contexts. As the chemical industry continues to emphasize sustainability and green chemistry, the demand for intermediates like Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate is expected to rise. Its compatibility with catalytic processes and atom-efficient methodologies aligns with the principles of sustainable chemical production, making it a preferred choice for researchers and manufacturers alike.

In the context of drug discovery, Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate has been explored as a building block for kinase inhibitors and antiviral agents. The pyridine moiety is a common pharmacophore in many FDA-approved drugs, and the addition of fluorine atoms can significantly alter the pharmacokinetic properties of these molecules. This has led to a surge in searches for fluorinated pyridine derivatives and their applications in medicinal chemistry.

Another area of interest is the compound’s potential in material science. The combination of its aromatic and polar functional groups makes it a candidate for the development of advanced materials with tailored electronic and optical properties. Researchers are investigating its use in organic electronics and photovoltaic devices, where precise control over molecular structure is essential for performance optimization.

For those seeking detailed information on Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate, common queries include its synthetic routes, spectroscopic data, and safety profiles. While the compound is not classified as hazardous, proper handling and storage are recommended to ensure its stability and longevity. The availability of high-purity samples from reputable suppliers is crucial for achieving reproducible results in research and development.

In summary, Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1807093-92-0) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and compatibility with modern synthetic techniques underscore its importance in contemporary chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of innovative solutions across multiple industries.